Cas no 505-47-5 (3,3-Bis(N,N-dipropanoic Acid))

• Product Name: 3,3-Bis(N,N-dipropanoic Acid)
• CAS No: 505-47-5
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD01311684
• CID: 368619
• PubChem ID: 135726951
• Update Time: 2025-11-02

3,3-Bis(N,N-dipropanoic Acid) Chemical and Physical Properties

Names and Identifiers

• 3,3'-Azanediyldipropanoic acid
• 3,3'-Iminodipropionic Acid
• 3-(2-carboxyethylamino)propanoic acid
• 3,3-BIS(N,N-DIPROPANOIC ACID)
• b-Alanine, N-(2-carboxyethyl)-
• 3,3'-Imino-di-propionsaeure
• aminodipropionic acid
• Bis-(2-carboxy-aethyl)-amin
• ZLD0062
• Bis(carboxyethyl)amine
• NSC 41820
• N-(2-Carboxyethyl)-beta-alanine
• IMINODIPROPIONIC ACID
• zlchem 613
• 3,3'-IminodipropionicAcid
• NSC41820
• VZ25379
• AX8081276
• I08
• 3-[(2-CARBOXYETHYL)AMINO]PROPANOIC ACID
• AKOS006345949
• NSC-41820
• EINECS 208-009-3
• 3-(2-Carboxy-ethylamino)-propionic acid
• MFCD01311684
• AS-60223
• CS-0135796
• NS00032077
• 3,3'-Azanediyldipropionic acid
• T72534
• 505-47-5
• BP-28085
• FT-0656025
• 3,3'-Azanediyldipropanoicacid
• DTXSID60198518
• SCHEMBL109879
• I0823
• XH0589
• 3,3'-Iminodipropionic Acid; Bis(carboxyethyl)amine; NSC 41820; ss,ss'-Aminodipropionic Acid;
• N-(2-Carboxyethyl)-ss-alanine; 3,3'-Iminobis(propionic Acid); 3,3'-Iminodipropanoic Acid;
• DTXCID20121009
• DB-071216
• 3,3-Bis(N,N-dipropanoic Acid)

• MDL： MFCD01311684
• Inchi： 1S/C6H11NO4/c8-5(9)1-3-7-4-2-6(10)11/h7H,1-4H2,(H,8,9)(H,10,11)
• InChI Key： TXPKUUXHNFRBPS-UHFFFAOYSA-N
• SMILES： OC(CCNCCC(=O)O)=O

Computed Properties

• Exact Mass: 161.06900
• Monoisotopic Mass: 161.068808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6
• XLogP3: -3.5

Experimental Properties

• Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235-236 °C (decomposition)
• Boiling Point: 394.2°Cat760mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.493
• Solubility: Soluble (192 g/l) (25 º C),
• PSA: 86.63000
• LogP: -0.08370
• Sensitiveness: Sensitive to heat

3,3-Bis(N,N-dipropanoic Acid) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,3-Bis(N,N-dipropanoic Acid)

3,3-Bis(N,N-dipropanoic Acid) (CAS No. 505-47-5): A Comprehensive Guide to Its Properties and Applications

3,3-Bis(N,N-dipropanoic Acid) (CAS No. 505-47-5) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, known for its unique molecular structure featuring two dipropanoic acid groups, serves as a versatile building block in synthetic chemistry. Its applications span across pharmaceuticals, agrochemicals, and advanced material science, making it a subject of interest for researchers and industry professionals alike.

The chemical properties of 3,3-Bis(N,N-dipropanoic Acid) are defined by its high reactivity due to the presence of multiple carboxyl groups. These functional groups enable the compound to participate in various chemical reactions, including esterification, amidation, and polymerization. Such versatility makes it invaluable in the synthesis of complex molecules, particularly in the development of biodegradable polymers and environmentally friendly materials—a hot topic in today's sustainability-driven market.

In the pharmaceutical industry, 3,3-Bis(N,N-dipropanoic Acid) is often explored as an intermediate in drug development. Researchers are particularly interested in its potential to enhance drug solubility and bioavailability, addressing common challenges in modern therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound's role in creating more efficient formulations is increasingly relevant.

From an industrial perspective, the demand for 3,3-Bis(N,N-dipropanoic Acid) has grown alongside advancements in green chemistry. Companies are actively seeking alternatives to traditional petrochemical-derived compounds, and this dipropanoic acid derivative offers a promising solution. Its compatibility with bio-based production methods aligns with global trends toward circular economies and reduced carbon footprints.

The synthesis and purification of 3,3-Bis(N,N-dipropanoic Acid) (CAS 505-47-5) require specialized knowledge in organic chemistry. Modern synthetic approaches often employ catalytic methods to improve yield and reduce waste, reflecting the growing emphasis on sustainable chemical processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing this compound and ensuring its purity for various applications.

Market analysis indicates steady growth for 3,3-Bis(N,N-dipropanoic Acid) derivatives, particularly in regions with strong pharmaceutical and specialty chemical industries. The compound's versatility and the increasing demand for high-performance materials contribute to its positive market outlook. Industry reports suggest that innovations in production scalability could further drive adoption across multiple sectors.

Safety considerations for handling 3,3-Bis(N,N-dipropanoic Acid) follow standard laboratory protocols for organic acids. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and the use of appropriate personal protective equipment are recommended. These precautions align with general best practices in chemical handling and workplace safety standards.

Recent patent filings reveal growing intellectual property activity surrounding 3,3-Bis(N,N-dipropanoic Acid) applications, particularly in material science and drug formulation. This trend underscores the compound's commercial potential and the competitive landscape in specialty chemicals. Companies investing in research and development of novel applications for this compound are positioning themselves at the forefront of innovation.

Environmental impact assessments of 3,3-Bis(N,N-dipropanoic Acid) suggest favorable biodegradability profiles compared to many synthetic alternatives. This characteristic makes it particularly attractive for applications where environmental persistence is a concern, such as in agricultural chemicals or consumer product formulations. Life cycle analyses continue to evaluate its sustainability advantages in various use cases.

Future research directions for 3,3-Bis(N,N-dipropanoic Acid) (CAS 505-47-5) may explore its potential in emerging fields such as nanotechnology and biomedical engineering. The compound's molecular structure offers opportunities for creating novel functional materials with tailored properties. As scientific understanding deepens, new applications will likely emerge across diverse technological sectors.